Cas no 5327-03-7 (Acetic acid,2-thiocyanato-, nonyl ester)

Acetic acid,2-thiocyanato-, nonyl ester structure
5327-03-7 structure
Product name:Acetic acid,2-thiocyanato-, nonyl ester
CAS No:5327-03-7
MF:C12H21NO2S
MW:243.365642309189
CID:384923
PubChem ID:220797

Acetic acid,2-thiocyanato-, nonyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-thiocyanato-, nonyl ester
    • NSC 4101
    • AC1L59CA
    • AC1Q4SQ0
    • AG-J-31774
    • AR-1K7960
    • CTK4J7406
    • nonyl thiocyanatoacetate
    • NSC-4101
    • DTXSID20277777
    • 5327-03-7
    • NSC4101
    • Inchi: InChI=1S/C12H21NO2S/c1-2-3-4-5-6-7-8-9-15-12(14)10-16-11-13/h2-10H2,1H3
    • InChI Key: SIHOUGOBKTZDCZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCOC(=O)CSC#N

Computed Properties

  • Exact Mass: 243.12943
  • Monoisotopic Mass: 243.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.024±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 339.9°Cat760mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.478
  • Solubility: Almost insoluble (0.095 g/l) (25 º C),
  • PSA: 50.09

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd